Cas no 2229192-88-3 (1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid)

• Product Name: 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid
• CAS No: 2229192-88-3
• MF: C₁₆H₂₇NO₅
• MW: 313.389285326004
• CID: 5931831
• PubChem ID: 165758316
• Update Time: 2025-10-29

1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid
• 2229192-88-3
• 1-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}cyclohexane-1-carboxylic acid
• EN300-1900639

• Inchi： 1S/C16H27NO5/c1-15(2,3)22-14(20)17-9-10-21-11-12(17)16(13(18)19)7-5-4-6-8-16/h12H,4-11H2,1-3H3,(H,18,19)
• InChI Key： AGMOGCBVJRTXOO-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 313.18892296g/mol
• Monoisotopic Mass: 313.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid

Introduction to 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid (CAS No. 2229192-88-3) and Its Emerging Applications in Chemical Biology

1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid, identified by the CAS number 2229192-88-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising characteristics for use in pharmaceutical research, particularly in the development of novel therapeutic agents and biochemical probes. The presence of both a cyclohexane ring and a morpholine moiety, further functionalized with a tert-butoxycarbonyl (Boc) group, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for modulating biological pathways.

The Boc group in the molecule serves as a protecting group for amino functions, which is a common strategy in peptide synthesis and drug development. This protective feature ensures that the amino group remains unreactive under certain conditions, allowing for selective modifications elsewhere in the molecule. The morpholine ring, on the other hand, is known for its ability to enhance solubility and bioavailability, making it an attractive scaffold for drug-like molecules. Additionally, the cyclohexane ring contributes to the steric properties of the compound, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target protein-protein interactions (PPIs). 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid has emerged as a promising candidate in this area due to its ability to modulate PPIs through its unique structural features. Studies have shown that molecules containing morpholine scaffolds can effectively disrupt or stabilize protein complexes, which is crucial for understanding disease mechanisms and developing targeted therapies.

One of the most compelling aspects of this compound is its potential application in kinase inhibition. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The structural features of 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid, particularly the combination of the cyclohexane and morpholine moieties, make it well-suited for binding to the active sites of kinases. This has led to investigations into its efficacy as an inhibitor of specific kinases, with preliminary results suggesting potent activity against certain cancer-related targets.

The Boc group also plays a crucial role in the synthesis and stability of this compound. It not only protects the amino group but also influences the overall conformation of the molecule, which can be critical for its binding affinity to biological targets. The tert-butoxycarbonyl group is particularly useful in multi-step synthetic routes, allowing for controlled reactions and easy removal under specific conditions. This makes 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid a valuable intermediate in drug discovery pipelines.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on protein surfaces, leading to conformational changes that modulate enzyme activity. These insights have been instrumental in designing derivatives with improved potency and selectivity. Additionally, virtual screening techniques have been employed to identify new analogs with enhanced pharmacological properties.

The synthesis of 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Boc group necessitates anhydrous conditions and precise control over reaction parameters. The morpholine ring is typically synthesized through cyclization reactions involving morpholine precursors, while the cyclohexane moiety is often introduced via Grignard reactions or other organometallic transformations. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility for researchers with expertise in organic chemistry.

In conclusion, 1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid (CAS No. 2229192-88-3) represents a significant advancement in chemical biology due to its multifaceted structural features and potential applications. Its ability to modulate protein-protein interactions and kinase activity makes it a valuable tool for both research and therapeutic development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in unraveling disease mechanisms and developing innovative treatments.